(1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester” is a chemical compound with the molecular formula C14H22O4 and a molecular weight of 254.32 . It belongs to the Oseltamivir API family . It is available in a neat format .
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C14H22O4 . For a detailed structural analysis, a tool like X-ray crystallography or NMR spectroscopy would typically be used. Unfortunately, I don’t have access to such data.Physical And Chemical Properties Analysis
This compound is a pale yellow oil . It has a predicted boiling point of 336.5±42.0 °C and a predicted density of 1.08±0.1 g/cm3 . It is slightly soluble in chloroform, hexane, and methanol . The compound should be stored in a freezer at -20°C .Scientific Research Applications
Synthesis of Complex Organic Compounds
Researchers have developed efficient methods for preparing complex bicyclic and tricyclic systems, which are significant for pharmaceutical and materials science applications. For instance, Aragão et al. (2005) described a highly regioselective Diels-Alder reaction to prepare certain bicyclic carboxylic acid esters, highlighting the effectiveness of simple reagents over more complex methods in specific ketal hydrolysis reactions (Aragão et al., 2005). Similarly, Elinson et al. (2006) demonstrated the electrolytic synthesis of 6-substituted bicyclohexane carboxylic acid esters, achieving high yields through electrocatalytic cyclization (Elinson et al., 2006).
Advancements in Microreactor Technology
In a significant advancement, Rumi et al. (2009) adapted an exothermic synthesis sequence involving acylazide to microreactor technology, enabling the safe and efficient production of pharmaceutical intermediates under continuous process conditions (Rumi et al., 2009).
Novel Crosslinking Agents
Research by Shin et al. (2004) introduced new diepoxy crosslinkers with thermally degradable sulfonate ester linkages, capable of initiating photo-crosslinking reactions with various polymers. This work underscores the potential for creating photo-thermally reversible crosslinking systems for material science applications (Shin et al., 2004).
Ring-Closing Metathesis in Synthesis
Further emphasizing the versatility of bicyclic compounds in synthesis, the work by Cong and Yao (2006) demonstrated a diastereoselective synthesis of a functionalized cyclohexene skeleton, using ring-closing metathesis as a key step. This method provides a strategic advantage in synthesizing complex molecular architectures (Cong & Yao, 2006).
properties
IUPAC Name |
ethyl (1R,5R,6R)-5-pentan-3-yloxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22O4/c1-4-10(5-2)17-11-7-9(14(15)16-6-3)8-12-13(11)18-12/h7,10-13H,4-6,8H2,1-3H3/t11-,12-,13+/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZXCGRFGEVXWIT-UPJWGTAASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)OC1C=C(CC2C1O2)C(=O)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(CC)O[C@@H]1C=C(C[C@@H]2[C@H]1O2)C(=O)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.